Cas no 1805301-09-0 (2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine)

• Product name: 2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine
• CAS No: 1805301-09-0
• MF: C₆HF₆NO
• MW: 217.068662405014
• CID: 4922737

2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C6HF6NO/c7-2-1-3(8)13-5(9)4(2)14-6(10,11)12/h1H
• InChI Key： NDUKAYVOEFSGPA-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(C=1OC(F)(F)F)F)F

Computed Properties

• Exact Mass: 216.99623263 g/mol
• Monoisotopic Mass: 216.99623263 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Molecular Weight: 217.07
• Topological Polar Surface Area: 22.1

Additional information on 2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine

Comprehensive Guide to 2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine (CAS No. 1805301-09-0): Properties, Applications, and Market Insights

2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine (CAS No. 1805301-09-0) is a fluorinated pyridine derivative that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural and electronic properties. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, offers exceptional stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in agrochemicals, pharmaceuticals, and advanced materials.

The molecular structure of 2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine features a pyridine ring substituted with three fluorine atoms at the 2, 4, and 6 positions, along with a trifluoromethoxy group at the 3-position. This arrangement imparts high electron-withdrawing properties, enhancing its utility in nucleophilic substitution reactions and cross-coupling reactions. The compound's lipophilicity and metabolic stability are also key factors driving its adoption in drug discovery, particularly in the development of bioactive molecules targeting CNS disorders and infectious diseases.

In recent years, the demand for fluorinated pyridines like 2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine has surged, driven by their applications in crop protection and pharmaceutical formulations. The agrochemical sector, for instance, leverages its herbicidal and fungicidal properties to develop next-generation pesticides with improved efficacy and environmental safety. Additionally, its role in the synthesis of fluoroquinolone antibiotics and anticancer agents underscores its importance in modern medicinal chemistry.

From a market perspective, 2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine is witnessing growing interest due to the expanding fluoro-chemicals industry and the rise of green chemistry initiatives. Companies are investing in sustainable production methods to meet regulatory standards and reduce environmental impact. This compound's compatibility with catalytic fluorination techniques aligns with these trends, positioning it as a preferred choice for eco-conscious manufacturers.

For researchers and industry professionals, understanding the synthetic routes and purification methods of 2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine is critical. Common approaches include the halogen exchange reaction and direct fluorination of pyridine precursors. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to ensure high purity and consistency, which are vital for its application in sensitive formulations.

Looking ahead, the versatility of 2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine is expected to unlock new opportunities in material science and electronics. Its potential use in liquid crystals and organic semiconductors is under investigation, with early studies highlighting its ability to modulate electronic properties and enhance device performance. As innovation in these fields accelerates, this compound is poised to play a pivotal role in next-generation technologies.

In conclusion, 2,4,6-Trifluoro-3-(trifluoromethoxy)pyridine (CAS No. 1805301-09-0) stands out as a multifaceted chemical with broad applicability across industries. Its unique fluorine-rich structure, combined with its reactivity and stability, makes it indispensable for researchers and manufacturers alike. By staying abreast of emerging trends and optimizing production processes, stakeholders can fully harness its potential to drive innovation and sustainability in the chemical sector.